Cas no 62136-29-2 (Cyclohepta[b]pyrrole-3-carbonitrile, 2-amino-1,4,5,6,7,8-hexahydro-)

• Product Name: Cyclohepta[b]pyrrole-3-carbonitrile, 2-amino-1,4,5,6,7,8-hexahydro-
• CAS No: 62136-29-2
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• CID: 456817
• PubChem ID: 12312088
• Update Time: 2025-04-19

Cyclohepta[b]pyrrole-3-carbonitrile, 2-amino-1,4,5,6,7,8-hexahydro- Chemical and Physical Properties

Names and Identifiers

• Cyclohepta[b]pyrrole-3-carbonitrile, 2-amino-1,4,5,6,7,8-hexahydro-
• 2-amino-1,4,5,6,7,8-hexahydrocyclohepta[b]pyrrole-3-carbonitrile
• 2-amino-3-cyano-4,5-pentamethylenepyrrole
• 62136-29-2
• DTXSID10487363

• Inchi： 1S/C10H13N3/c11-6-8-7-4-2-1-3-5-9(7)13-10(8)12/h13H,1-5,12H2
• InChI Key： QUXWHQACDVQASB-UHFFFAOYSA-N
• SMILES： N1C(=C(C#N)C2=C1CCCCC2)N

Computed Properties

• Exact Mass: 175.11109
• Monoisotopic Mass: 175.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• PSA: 65.6